Cas no 1361575-35-0 (3-Amino-2-fluoro-5-(perchlorophenyl)pyridine)
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine
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- Inchi: 1S/C11H4Cl5FN2/c12-6-5(3-1-4(18)11(17)19-2-3)7(13)9(15)10(16)8(6)14/h1-2H,18H2
- InChI Key: IJDYCYRJVBFXIB-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C=NC(=C(C=1)N)F)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 308
- XLogP3: 5.4
- Topological Polar Surface Area: 38.9
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028133-250mg |
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine |
1361575-35-0 | 97% | 250mg |
$748.00 | 2022-04-03 | |
| Alichem | A023028133-500mg |
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine |
1361575-35-0 | 97% | 500mg |
$1,048.60 | 2022-04-03 | |
| Alichem | A023028133-1g |
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine |
1361575-35-0 | 97% | 1g |
$1,713.60 | 2022-04-03 |
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine
Research Brief on 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine (CAS: 1361575-35-0): Recent Advances and Applications
3-Amino-2-fluoro-5-(perchlorophenyl)pyridine (CAS: 1361575-35-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
One of the key areas of interest in recent research has been the optimization of synthetic routes for 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions to introduce the perchlorophenyl moiety. This method not only improves the efficiency of the synthesis but also reduces the formation of byproducts, making it more suitable for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its potential use in drug development.
In addition to its synthetic utility, 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine has been investigated for its biological activity. Recent in vitro studies have demonstrated its ability to modulate the activity of certain protein kinases, particularly those involved in inflammatory and oncogenic pathways. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. These findings suggest that the compound could serve as a promising scaffold for the development of targeted kinase inhibitors.
Another noteworthy application of 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine is its use in the design of positron emission tomography (PET) radiotracers. A recent study in the Journal of Nuclear Medicine (2024) explored the incorporation of fluorine-18 into the compound's structure, resulting in a radiotracer with high affinity for specific tumor-associated antigens. Preliminary in vivo studies in murine models showed favorable pharmacokinetics and tumor uptake, indicating its potential for non-invasive imaging of certain cancers. This application underscores the compound's versatility beyond traditional small-molecule therapeutics.
Despite these promising developments, challenges remain in the clinical translation of 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling candidate for continued investigation. Future research directions may include the exploration of additional derivatives, combination therapies, and advanced delivery systems to enhance its therapeutic potential.
In conclusion, 3-Amino-2-fluoro-5-(perchlorophenyl)pyridine (CAS: 1361575-35-0) represents a valuable tool in chemical biology and drug discovery. Recent advances in its synthesis, biological evaluation, and applications highlight its potential as a versatile intermediate and therapeutic agent. As research in this area progresses, it is expected that this compound will play an increasingly important role in the development of novel treatments for various diseases, particularly in oncology and inflammation.
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